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Compound of Interest

Compound Name: ATTO 565 amine

Cat. No.: B15136913

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the fluorescent dye ATTO 565, focusing on its

application in Stimulated Emission Depletion (STED) microscopy. ATTO 565 is a rhodamine-

based dye recognized for its exceptional optical properties, making it a powerful tool for super-

resolution imaging.[1][2] Its intense absorption, high fluorescence quantum yield, and

remarkable photostability render it highly suitable for advanced microscopy techniques,

including single-molecule detection and STED.[1][3][4]

Core Photophysical and Physicochemical
Properties
The performance of a fluorophore in STED microscopy is critically dependent on its

photophysical characteristics. ATTO 565 exhibits properties that are highly advantageous for

achieving nanoscale resolution.[5] Key quantitative data for ATTO 565 are summarized below.
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Property Value Reference(s)

Excitation Maximum (λex) 564 nm [1][4][5][6]

Emission Maximum (λem) 590 nm [1][4][5][6]

Molar Extinction Coefficient (ε) 120,000 M⁻¹cm⁻¹ [1][3][5][6]

Fluorescence Quantum Yield

(Φ)
90% [1][3][5][6]

Fluorescence Lifetime (τ) 4.0 ns [3][5][6]

Solubility
Soluble in DMF and DMSO;

low water solubility
[3][5]

Reactivity

The NHS-ester form reacts

with primary and secondary

amines

[5]

Experimental Protocols
Protein Labeling with ATTO 565 NHS-Ester
ATTO 565 is commonly supplied as an N-hydroxysuccinimide (NHS) ester, which readily reacts

with primary and secondary amine groups (e.g., the ε-amino groups of lysine residues in

proteins) to form a stable amide bond.[5] The optimal pH for this conjugation reaction is

between 8.0 and 9.0.[5][7]

Materials:

Protein of interest in an amine-free buffer (e.g., PBS, pH 7.4).[3][5]

Labeling Buffer: 0.1 M sodium bicarbonate, pH 8.3.[3][5]

ATTO 565 NHS-ester.

Anhydrous, amine-free Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO).[3][5]

Quenching Buffer (optional): e.g., 1.5 M hydroxylamine, pH 8.5.[5]
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Purification column: Gel filtration column (e.g., Sephadex G-25).[5][7]

Methodology:

Protein Preparation:

Dissolve the protein in the labeling buffer at a concentration of 1-5 mg/mL.[5]

Ensure the buffer is free from amine-containing substances like Tris or glycine, which

would compete for reaction with the dye.[3][5] If necessary, dialyze the protein against an

appropriate buffer like PBS.[3]

Dye Preparation:

Immediately before use, prepare a stock solution of ATTO 565 NHS-ester in anhydrous

DMF or DMSO at a concentration of 1-10 mg/mL.[3][5]

Conjugation Reaction:

Add a 5- to 20-fold molar excess of the reactive dye solution to the protein solution.[5][6]

The optimal dye-to-protein ratio should be determined empirically for each specific protein.

[3][8]

Incubate the reaction mixture for 1 hour at room temperature, protected from light.[5][6]

Purification:

Separate the labeled protein conjugate from the unreacted, hydrolyzed dye using a gel

filtration column.[5][7]

Equilibrate the column with a suitable buffer (e.g., PBS).[5]

Elute the conjugate; the first colored band to elute is typically the labeled protein.[5]

Characterization (Optional but Recommended):

Determine the Degree of Labeling (DOL) by measuring the absorbance of the conjugate at

280 nm (for the protein) and 564 nm (for ATTO 565).[6]
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Preparation

Reaction

Purification & Storage
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(5-20x molar excess of dye)
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Purify via Gel Filtration
(e.g., Sephadex G-25)

Store Labeled Protein
at -20°C
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Workflow for labeling proteins with ATTO 565 NHS-ester.

STED Microscopy of ATTO 565-Labeled Samples
ATTO 565 is an excellent fluorophore for STED microscopy, offering high photostability and

efficient fluorescence depletion, which are essential for achieving super-resolution.[1][5]

Key Imaging Parameters:
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Excitation: The fluorescence of ATTO 565 is most efficiently excited in the 545 - 575 nm

range.[3] A laser line around its absorption maximum of 564 nm is ideal.

STED Depletion: A high-power, donut-shaped STED laser is used to de-excite fluorophores

at the periphery of the excitation spot. For ATTO 565, STED lasers with wavelengths of 660

nm or 775 nm are highly effective.[9]

Resolution: With an optimized STED system, lateral resolutions of 30-40 nm can be

achieved with ATTO 565.[9][10]

General Protocol Outline:

Sample Preparation: Mount the sample containing ATTO 565-labeled structures on a

coverslip suitable for high-resolution microscopy (e.g., #1.5 thickness).[11] Use of an

appropriate mounting medium is critical.

Microscope Setup:

Select the excitation laser (e.g., 561 nm) and the STED laser (e.g., 660 nm or 775 nm).[9]

Align the excitation and STED laser paths to ensure precise overlay, which is crucial for

generating the depletion donut.

Image Acquisition:

Locate the region of interest using standard confocal imaging mode.

Switch to STED mode and adjust the STED laser power. Increasing the power generally

leads to higher resolution, but also increases the risk of photobleaching.

Optimize acquisition parameters such as pixel size, scan speed, and detector gain to

achieve a high-quality super-resolution image.
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The principle of Stimulated Emission Depletion (STED) microscopy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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